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Barium Dichromate Technical Overview

Barium dichromate (BaCr207) is an oxidizing agent valued in organic synthesis for its mild and selective
oxidation of alcohols to carbonyl compounds in non-aqueous, polar aprotic media. Its utility stems from

avoiding over-oxidation, allowing primary alcohols to stop at the aldehyde stage [1].

Property Description

Primary Use Mild oxidizing agent for converting primary/secondary alcohols to corresponding
aldehydes and ketones [1].

Key Advantage  Selective oxidation; primary benzylic alcohols oxidize faster and more efficiently [1].

Reaction Non-agueous polar aprotic solvents [1].
Medium

Experimental Protocols

Preparation from Barium Chromate

This is a common two-step synthesis starting from the precipitation of barium chromate.
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(Start: Aqueous Solutions)

Mix BaClz and K2CrOa
(Yellow BaCrOa precipitates)
Filter and wash
the BaCrOa4 precipitate

Add dilute H2SOa4
(Forms BaCr207 and BaSOa)

Add (NH4)2S04
(Precipitates BaSOa)

Filter to remove BaSOa4
(Ammonium dichromate in solution)

Metathesis: Add BaClz
(BaCr207 precipitates)
Final Product: BaCr207

Click to download full resolution via product page

e Step 1: Synthesis of Barium Chromate (BaCrOa4)

o React barium chloride (BaClz) with potassium chromate (K2CrOa4) in aqueous solution [2].
o The resulting yellow precipitate of BaCrOa is washed and filtered [2].
o Net lonic Equation: Ba2* + CrO42~ — BaCrOa (s) [3].
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e Step 2: Conversion to Barium Dichromate (BaCr207)

o Add a controlled amount of dilute sulfuric acid (H2SOa4) to the BaCrOa precipitate. The acid
converts chromate to dichromate [4] [2].

o Reaction: 2BaCrOas + 2H* — Ba?* + Cr2072~ + Hz20 [2]. Note that one Ba?* ion remains in
solution alongside the newly formed dichromate ion.

o The resulting solution contains barium dichromate and a co-precipitate of barium sulfate
(BaSOa) [4].

Alternative Preparation Pathway

An alternative method involves a metathesis reaction using ammonium dichromate.

e Preparing Ammonium Dichromate Intermediate: Barium chromate can be reacted with sulfuric
acid and ammonium sulfate to produce ammonium dichromate in solution [4].

¢ Final Metathesis: Adding barium chloride (BaClz) to a solution of ammonium dichromate will
precipitate barium dichromate due to its low solubility [4].

¢ Reaction: Ba?* + Cr2072~ - BaCr207 (S).

Critical Troubleshooting & FAQs

Q1: Why did my BaCrOas precipitate not dissolve in sulfuric acid, but did in hydrochloric or nitric

acid? A: This revolves around the chromate-dichromate equilibrium and common ion effects.

e With HCI/HNOs: The addition of a strong acid provides H* ions that shift the equilibrium, dissolving
the precipitate and turning the solution orange-yellow due to Cr2072~ formation [3].

e With H2S0a4: Sulfate ions (SO42~) from the acid can react with Ba2* ions from the dissolving BaCrOa
to form a tight, insoluble layer of BaSOa on the precipitate particles. This layer can seal the solid and
halt further dissolution, leaving the precipitate apparently unchanged [3].

Q2: The final solution from my dichromate synthesis is the wrong color. What happened? A: The color

indicates the chromium species present.

¢ Yellow: Suggests the presence of chromate ions (CrO42~), meaning the solution might be too basic,
or the acid conversion step was incomplete [3].

e Orange: Confirms the presence of dichromate ions (Cr20+27), which is the desired outcome [3].

e Brown or Green: Suggests partial reduction of hexavalent chromium (Cr®*) to trivalent chromium
(Cr3*). This can be caused by evaporation at too high a temperature, exposure to bright light, or the
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presence of organic contaminants [4].

Q3: How should I handle and dispose of barium dichromate? A: Barium dichromate is a toxic and

carcinogenic compound [2].

e Handling: Always use appropriate personal protective equipment (PPE) including gloves and safety
glasses. Operations that could generate dust should be conducted in a fume hood.

e Disposal: It is a hazardous waste due to both the toxicity of barium and the carcinogenicity of
hexavalent chromium. It must be collected separately and disposed of according to all local
environmental and institutional regulations. Do not discard with regular solid or aqueous waste.

Knowledge Gaps and Further Research

The available search results do not contain specific information on the hydration states of barium

dichromate or methods for controlling them. To explore this specialized topic, you may need to:

e Consult specialized inorganic chemistry textbooks or deep archival literature.

¢ Use academic databases to search for papers specifically on the crystallization or hydrate forms of
barium dichromate.

e Experiment with controlled crystallization conditions, such as varying solvent composition,
temperature, and evaporation rates, while carefully characterizing the products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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